Cas no 61757-22-0 (1,3-Benzenedicarboxylic acid, bis[2-[(1-oxo-2-propenyl)oxy]ethyl] ester)

1,3-Benzenedicarboxylic acid, bis[2-[(1-oxo-2-propenyl)oxy]ethyl] ester structure
61757-22-0 structure
Product Name:1,3-Benzenedicarboxylic acid, bis[2-[(1-oxo-2-propenyl)oxy]ethyl] ester
CAS No:61757-22-0
MF:C18H18O8
MW:362.330726146698
CID:390727
PubChem ID:57107493
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, bis[2-[(1-oxo-2-propenyl)oxy]ethyl] ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, bis[2-[(1-oxo-2-propenyl)oxy]ethyl] ester
    • bis(2-prop-2-enoyloxyethyl) benzene-1,3-dicarboxylate
    • 61757-22-0
    • SCHEMBL8982616
    • Bis[2-(acryloyloxy)ethyl]isophthalate
    • DTXSID40720316
    • Bis[2-(acryloyloxy)ethyl] benzene-1,3-dicarboxylate
    • HDJMEHGFRSOUQF-UHFFFAOYSA-N
    • Inchi: 1S/C18H18O8/c1-3-15(19)23-8-10-25-17(21)13-6-5-7-14(12-13)18(22)26-11-9-24-16(20)4-2/h3-7,12H,1-2,8-11H2
    • InChI Key: HDJMEHGFRSOUQF-UHFFFAOYSA-N
    • SMILES: O(CCOC(C=C)=O)C(C1C=CC=C(C(=O)OCCOC(C=C)=O)C=1)=O

Computed Properties

  • Exact Mass: 362.10016753g/mol
  • Monoisotopic Mass: 362.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 14
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 105Ų
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